2-Methoxyphenol
2-Methoxyphenol
Guaiacol is a monomethoxybenzene that consists of phenol with a methoxy substituent at the ortho position. It has a role as an expectorant, a disinfectant, a plant metabolite and an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor. It derives from a catechol.
Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma.
2-Methoxyphenol, also known as 2-hydroxyanisole or methyl catechol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Methoxyphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methoxyphenol has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 2-methoxyphenol is primarily located in the mitochondria and cytoplasm. 2-Methoxyphenol exists in all eukaryotes, ranging from yeast to humans. In humans, 2-methoxyphenol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 2-Methoxyphenol is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, and dopamine beta-hydroxylase deficiency. 2-Methoxyphenol is a potentially toxic compound.
Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma.
2-Methoxyphenol, also known as 2-hydroxyanisole or methyl catechol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Methoxyphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methoxyphenol has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 2-methoxyphenol is primarily located in the mitochondria and cytoplasm. 2-Methoxyphenol exists in all eukaryotes, ranging from yeast to humans. In humans, 2-methoxyphenol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 2-Methoxyphenol is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, and dopamine beta-hydroxylase deficiency. 2-Methoxyphenol is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
90-05-1
VCID:
VC0022219
InChI:
InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
SMILES:
COC1=CC=CC=C1O
Molecular Formula:
C7H8O2
Molecular Weight:
124.14 g/mol
2-Methoxyphenol
CAS No.: 90-05-1
Reference Standards
VCID: VC0022219
Molecular Formula: C7H8O2
Molecular Weight: 124.14 g/mol
CAS No. | 90-05-1 |
---|---|
Product Name | 2-Methoxyphenol |
Molecular Formula | C7H8O2 |
Molecular Weight | 124.14 g/mol |
IUPAC Name | 2-methoxyphenol |
Standard InChI | InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3 |
Standard InChIKey | LHGVFZTZFXWLCP-UHFFFAOYSA-N |
SMILES | COC1=CC=CC=C1O |
Canonical SMILES | COC1=CC=CC=C1O |
Appearance | Assay:≥98%A colorless liquid |
Boiling Point | greater than or equal to 397.4 °F at 760 mm Hg (NTP, 1992) 399 to 403 °F at 760 mm Hg (NTP, 1992) 205.0 °C ABOUT 203 °C 205 °C 200-400 °C |
Colorform | ALMOST COLORLESS OR YELLOWISH, OILY LIQUID Faintly yellowish, limpid, oily liquid or yellow crystals White or slightly yellow crystalline mass or colorless to yellowish, very refractive liquid Hexagonal prisms |
Density | greater than 1.076 at 77 °F (NTP, 1992) 1.13 at 70.5 °F (NTP, 1992) d21.44 1.13 NOT LESS THAN 1.076 @ 25 °C/25 °C 1.1287 g/cu cm at 21 °C 1.0-1.17 g/cm³ 1.129-1.140 |
Flash Point | 165 °F (NTP, 1992) 180 °F (NTP, 1992) 73.9 °C (165 °F) (CLOSED CUP); 85 °C (185 °F) (OPEN CUP) 180 °F (open cup) >66 °C c.c. |
Melting Point | less than -4 °F (NTP, 1992) SOLIDIFIES at 82.4° F (NTP, 1992) 32.0 °C Mp 32 ° (prisms) 32 °C 28°C ~20 °C |
Physical Description | Creosote, beechwood is a colorless to yellowish oily liquid with a smoky odor and caustic burning taste. (NTP, 1992) O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28°C (82.4°F), but may remain liquid for a long time even at a much lower temperature. Slightly water soluble . Soluble in aqueous sodium hydroxide. Used medicinally as an expectorant. Used, because of its anti-oxidant properties, as an anti-skinning agent for paints. OtherSolid Liquid Solid BLACK-TO-BROWN OILY LIQUID WITH CHARACTERISTIC ODOUR. Colourless to amber crystals, powerful, smoke-like, somewhat medicinal odou |
Description | Guaiacol is a monomethoxybenzene that consists of phenol with a methoxy substituent at the ortho position. It has a role as an expectorant, a disinfectant, a plant metabolite and an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor. It derives from a catechol. Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma. 2-Methoxyphenol, also known as 2-hydroxyanisole or methyl catechol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Methoxyphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methoxyphenol has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 2-methoxyphenol is primarily located in the mitochondria and cytoplasm. 2-Methoxyphenol exists in all eukaryotes, ranging from yeast to humans. In humans, 2-methoxyphenol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 2-Methoxyphenol is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, and dopamine beta-hydroxylase deficiency. 2-Methoxyphenol is a potentially toxic compound. |
Shelf Life | SOLN DEPOSITS CALCIUM HYDROXIDE & CALCIUM CARBONATE ON STANDING. /CALCIUM CREOSOTATE/ Darkens on exposure to air and light |
Solubility | 1 to 10 mg/mL at 73° F (NTP, 1992) Slightly soluble (NTP, 1992) 18.7 mg/mL at 15 °C SOL IN 150-200 PARTS WATER; SOL IN GLYCEROL, GLACIAL ACETIC ACID, FIXED ALKALI HYDROXIDE SOLN; MISCIBLE WITH ALCOHOL, CHLOROFORM, ETHER, OILS Soluble in carbon tetrachloride Miscible with alcohol, chloroform, ether, oils, glacial acetic acid; slightly soluble in petroleum ether; soluble in sodium hydroxide solution 1 g /o-methoxyphenol/ is soluble in 60-70 mL water, in 1 mL glycerol In water 18,700 mg/L at 25 °C Solubility in water: very poor slightly soluble in water very soluble (in ethanol) |
Synonyms | o-Methoxy-phenol; 1-Hydroxy-2-methoxybenzene; 2-Hydroxyanisole; Anastil; Guaiacol; Guaiastil; Methylcatechol; o-Hydroxyanisole; O-Methoxyphenol; NSC 3815; |
Vapor Density | 4.27 (NTP, 1992) (Relative to Air) |
Vapor Pressure | 39 mm Hg at 124 °F ; 58 mm Hg at 167° F; 98 mm Hg at 199° F (NTP, 1992) 5 mm Hg at 174 °F (NTP, 1992) 0.10 mmHg 0.103 mm Hg 25 °C Vapor pressure, kPa at 20 °C: ~ 6 |
PubChem Compound | 460 |
Last Modified | Nov 11 2021 |
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